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Compound of Interest

Compound Name: Butanal oxime

Cat. No.: B12762041

For researchers and drug development professionals, the responsible management of
chemical waste is paramount to ensuring a safe laboratory environment and protecting the
broader ecosystem. Butanal oxime, a flammable and hazardous compound, requires
meticulous handling and disposal procedures. This guide provides essential safety and
logistical information, including operational and disposal plans, to facilitate the safe
management of butanal oxime waste.

Immediate Safety and Logistical Information

Butanal oxime presents several hazards that demand strict adherence to safety protocols. It is
a flammabile liquid and vapor, harmful if swallowed or absorbed through the skin, causes
serious eye irritation, and may trigger an allergic skin reaction.[1][2][3][4] Chronic exposure
may lead to liver damage.[1]

Personal Protective Equipment (PPE): When handling butanal oxime, wearing appropriate
personal protective equipment is mandatory. This includes:

o Eye Protection: Chemical safety goggles or a face shield.[2][3]
e Hand Protection: Chemical-impermeable gloves.[2]

o Body Protection: A lab coat or other suitable protective clothing to prevent skin contact.[2][3]
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» Respiratory Protection: Use in a well-ventilated area is crucial.[1][2][3] If ventilation is
inadequate, a NIOSH/MSHA approved respirator should be used.[3]

First Aid Measures: In case of exposure, immediate action is critical:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention.[2][6]

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give one or two glasses of water to dilute the chemical. Call a poison control center or
seek immediate medical help.[7][8]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek immediate medical attention.[2][7]

Storage and Incompatibilities: Butanal oxime should be stored in a tightly closed container in a
cool, dry, and well-ventilated area, away from sources of ignition.[1][6] It is incompatible with
the following materials and should be stored separately:

« Strong oxidizing agents[3][8]
e Strong acids[3][7]

e Strong bases[3]

e Peroxides[3]

« Metallic impurities[7]

A critical safety concern is that butanal oxime is highly explosive during vacuum distillation.[6]

[7]

Quantitative Data for Butanal Oxime

For quick reference, the following table summarizes key quantitative data for butanal oxime.
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Property Value Source
Molecular Weight 87.12 g/mol [7]
Boiling Point 152 °C (306 °F) at 760 mmHg [61[7]
Melting Point -29.5 °C (-21.1 °F) [61[7]
Flash Point 59 - 62 °C (138.2 - 143.6 °F) [11[41[7]
Density 0.923 g/cm? [7]
Vapor Density 3.01 (Air=1) [7]

Standard Operating Procedure for Disposal

The disposal of butanal oxime must be conducted as hazardous waste in compliance with all

local, state, and federal regulations. The following is a general protocol; a site-specific Standard

Operating Procedure (SOP) should be developed by qualified Environmental Health and Safety

(EHS) personnel.

Experimental Protocol: General Disposal of Butanal Oxime Waste

» Waste Identification and Segregation:

o All butanal oxime waste, including unused product, solutions, and contaminated materials

(e.g., gloves, absorbent pads), must be treated as hazardous waste.

o Do not mix butanal oxime waste with incompatible chemicals.[9] Keep it separate from

strong oxidizing agents, strong acids, strong bases, and peroxides.[3][8]

e Containerization:

o Collect butanal oxime waste in a designated, compatible, and leak-proof container with a

secure lid.[2][9]

o The container must be in good condition, free of cracks or leaks.[9]

o Leave sufficient headspace in liquid waste containers to allow for vapor expansion.[9]
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e Labeling:
o Immediately label the hazardous waste container with the words "Hazardous Waste."[9]

o The label must include the full chemical name, "Butanal Oxime," and its CAS number
(110-69-0).[9]

o Indicate the hazards associated with the waste (e.g., Flammable, Toxic, Irritant).[9]

o Record the accumulation start date (the date the first drop of waste is added to the
container).[9]

o Storage of Waste:

o Store the sealed and labeled waste container in a designated and secure hazardous
waste accumulation area.[9]

o This area should be away from general laboratory traffic and provide secondary
containment to capture any potential spills or leaks.[9]

o Ensure the storage area is cool, dry, and well-ventilated, away from heat and ignition
sources.[1]

» Final Disposal:

o Arrange for the collection and disposal of the butanal oxime waste through a licensed
hazardous waste disposal company.[9][10]

o Do not attempt to dispose of butanal oxime down the drain or in the regular trash.[9][10]
o Provide the disposal company with a complete and accurate description of the waste.
o Decontamination of Empty Containers:

o Empty containers that held butanal oxime must be managed as hazardous waste unless
they are properly decontaminated.[10][11]
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o Triple rinse the container with a suitable solvent. The rinsate must be collected and
disposed of as hazardous waste.[10]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of butanal oxime.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of butanal oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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